4-(2-Iodoethyl)benzotrifluoride

• IUPAC Name: 1-(2-iodoethyl)-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C9H8F3I/c10-9(11,12)8-3-1-7(2-4-8)5-6-13/h1-4H,5-6H2
• InChI Key: SRZXEFNIPPUVHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCI)C(F)(F)F
• Molecular Formula: C9H8F3I
• DSSTOX Substance ID: DTXSID10593418
• Molecular Weight: 300.06 g/mol
• CAS RN: 178685-14-8

Description

“4-(2-Iodoethyl)benzotrifluoride” is a chemical compound with the molecular formula C9H8F3I. It is not intended for human or veterinary use and is primarily used for research.

Scientific Research Applications

Organic Synthesis

4-(2-Iodoethyl)benzotrifluoride: is a valuable reagent in organic synthesis. Its iodine atom can be used as a leaving group in nucleophilic substitution reactions, making it a versatile intermediate for constructing complex organic molecules. .

Fluorous Synthesis

In fluorous synthesis, which is a branch of green chemistry, 4-(2-Iodoethyl)benzotrifluoride serves as a precursor for fluorous tags. .

Material Science

The compound’s ability to introduce trifluoromethyl groups into other molecules makes it an important chemical in the field of material science. .

Medicinal Chemistry

In medicinal chemistry, 4-(2-Iodoethyl)benzotrifluoride is used to synthesize trifluoromethylated analogs of biologically active molecules. .

Catalysis

This compound can act as a ligand in transition metal catalysis, where the trifluoromethyl group can influence the electronic properties of the metal center. .

Analytical Chemistry

In analytical chemistry, derivatives of 4-(2-Iodoethyl)benzotrifluoride can be used as internal standards or calibration compounds in mass spectrometry. .

Nuclear Magnetic Resonance (NMR) Spectroscopy

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Mechanism of Action

Target of Action

It’s known that most drugs exert their effects by binding to a receptor

Mode of Action

It has been mentioned that 4-iodobenzotrifluoride undergoes aminocarbonylation in dmf using phosphoryl chloride to give n,n-dimethyl-(4-trifluoromethyl)benzamide . This suggests that 4-(2-Iodoethyl)benzotrifluoride may interact with its targets in a similar manner.

Action Environment

Factors such as temperature, ph, and the presence of other molecules can potentially influence the action of a compound .

Synthesis routes and methods

Procedure details

To 4-(trifluoromethyl)phenyl alcohol (5.0 g, 0.026 mol) in methylene chloride (30 mL, 0.5 mol) at 0° C. was added triethylamine (5.13 mL, 0.0368 mol) followed by methanesulfonyl chloride (3.92 g, 0.0342 mol). After stirring from 0° C. to room temperature for 3 hours, the reaction mixture was washed with 1N HCl, saturated NaHCO3, water, brine and dried over anhydrous sodium sulfate. To the crude product in acetone (50 mL, 0.7 mol) was added sodium iodide (5.9 g, 0.039 mol). The reaction mixture was stirred at 55° C. overnight, filtered and the solid washed with acetone. The filtrate was concentrated, dissolved in Et2O (100 mL), washed with water, brine and dried over anhydrous sodium sulfate to give 7.51 g of brown liquid.